Cas no 2171446-18-5 (1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid)

• Product Name: 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid
• CAS No: 2171446-18-5
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6339621
• PubChem ID: 165535849
• Update Time: 2025-06-30

1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid
• 2171446-18-5
• 1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-2-methylpiperidine-3-carboxylic acid
• EN300-1512978

• Inchi： 1S/C25H28N2O5/c1-15(23(28)27-13-7-12-17(16(27)2)24(29)30)26-25(31)32-14-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,15-17,22H,7,12-14H2,1-2H3,(H,26,31)(H,29,30)/t15-,16?,17?/m1/s1
• InChI Key： KTRWXWZZIFDCCX-KLAILNCOSA-N
• SMILES： OC(C1CCCN(C([C@@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1C)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid

Comprehensive Analysis of 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid (CAS No. 2171446-18-5)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid (CAS No. 2171446-18-5) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative plays a crucial role in the development of novel therapeutic peptides and drug discovery applications. Its unique structural features, including the 2-methylpiperidine moiety and carboxylic acid functionality, make it a versatile building block for solid-phase peptide synthesis (SPPS).

The growing demand for custom peptide synthesis and bioconjugation technologies has brought attention to specialized compounds like 2171446-18-5. Researchers are particularly interested in its potential applications in targeted drug delivery systems and proteomics research. The Fmoc protecting group in this molecule allows for selective deprotection under mild basic conditions, making it compatible with various peptide coupling reagents and resin-based synthesis methodologies.

Recent advancements in computational chemistry and molecular modeling have enabled scientists to better understand the conformational properties of 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid. These studies reveal how the chiral center at the 2-position and the steric effects of the methyl group influence the molecule's reactivity in peptide chain elongation. Such insights are valuable for optimizing synthetic protocols and improving yield efficiency in complex peptide assemblies.

The pharmaceutical industry's focus on peptide-based therapeutics has created new opportunities for intermediates like CAS 2171446-18-5. With increasing interest in GPCR-targeting drugs and metabolic disorder treatments, this compound serves as a key precursor for developing structurally diverse peptide analogs. Its compatibility with automated peptide synthesizers and microwave-assisted synthesis techniques further enhances its utility in modern high-throughput drug discovery platforms.

Quality control aspects of 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid are critical for ensuring reproducible results in peptide manufacturing. Analytical techniques such as HPLC purity testing, mass spectrometry, and chiral chromatography are routinely employed to verify the compound's identity and enantiomeric purity. These quality measures align with the stringent requirements of GMP-compliant synthesis and regulatory submissions for new drug candidates.

From a green chemistry perspective, researchers are investigating more sustainable approaches to synthesize and utilize 2171446-18-5. This includes exploring biodegradable protecting groups and solvent-free coupling methods that reduce environmental impact while maintaining high synthetic efficiency. Such innovations address the growing demand for eco-friendly pharmaceutical production without compromising product quality or performance.

The storage and handling of 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid require careful consideration of its chemical stability profile. Proper lyophilization techniques and argon atmosphere packaging can significantly extend the shelf life of this sensitive compound. These practical aspects are particularly important for research laboratories and contract manufacturing organizations working with peptide intermediates on various scales.

Future research directions for CAS 2171446-18-5 include exploring its potential in peptide-drug conjugates and multifunctional therapeutics. The compound's ability to introduce both hydrophobic character and hydrogen bonding capacity into peptide sequences makes it valuable for designing cell-penetrating peptides and bioactive scaffolds. These applications align with current trends in personalized medicine and precision therapeutics development.

In conclusion, 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpiperidine-3-carboxylic acid represents an important tool in modern peptide chemistry and pharmaceutical research. Its unique structural features and synthetic versatility continue to support innovations in drug development and biochemical research. As the field advances, this compound is likely to play an increasingly significant role in addressing current challenges in therapeutic peptide design and medicinal chemistry.